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Compound of Interest

Compound Name: Trifenmorph

Cat. No.: B075233

An In-depth Examination of the Environmental Fate of the Molluscicide Trifenmorph in Soll
and Sediment

Introduction

Trifenmorph, chemically known as N-tritylmorpholine, is a molluscicide previously used to
control snail populations, particularly those acting as intermediate hosts for parasites causing
schistosomiasis. Understanding its persistence and degradation in soil and sediment is crucial
for assessing its long-term environmental impact. This technical guide provides a
comprehensive overview of the available scientific information regarding the persistence of
trifenmorph, its degradation pathways, and the experimental methodologies used to study
these processes.

Core Concepts of Trifenmorph Persistence

The persistence of trifenmorph in the environment is governed by a combination of biotic and
abiotic factors. The primary degradation route involves the cleavage of the bond between the
trityl group and the morpholine ring, leading to the formation of two principal metabolites:
triphenylmethanol and morpholine.

Key Factors Influencing Degradation:

o Hydrolysis: Trifenmorph is susceptible to hydrolysis, particularly under mild acidic
conditions[1]. The rate of hydrolysis is pH-dependent, increasing as the pH decreases below
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7.0[1]. In alkaline conditions, the compound is relatively stable[1].

o Aerobic Metabolism: In soil, trifenmorph undergoes aerobic conversion to triphenylmethanol
within a few weeks[1]. This initial degradation step is a key determinant of its persistence in
terrestrial environments.

» Photodegradation: Slight decomposition of trifenmorph can occur in the presence of UV
light[1]. Photodegradation on soil surfaces can be influenced by various environmental
factors, including soil type, moisture, and the presence of photosensitizers[2][3].

» Soil and Sediment Adsorption: Trifenmorph is expected to have low mobility in soil due to a
high estimated organic carbon-water partition coefficient (Koc)[1]. Both trifenmorph and its
primary metabolite, triphenylmethanol, are known to be gradually adsorbed by mud and
sediment[1]. This sorption can affect their bioavailability for degradation and their potential
for transport.

Degradation Pathway

The degradation of trifenmorph proceeds through a multi-step process, initiated by the
separation of the morpholine and triphenylmethyl moieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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